Cas no 773-71-7 (1H-Isoindole-4-carbonitrile, 2,3-dihydro-1,3-dioxo-)

• Product Name: 1H-Isoindole-4-carbonitrile, 2,3-dihydro-1,3-dioxo-
• CAS No: 773-71-7
• MF: C₉H₄N₂O₂
• MW: 172.140261650085
• CID: 536239
• PubChem ID: 15664687
• Update Time: 2025-04-19

1H-Isoindole-4-carbonitrile, 2,3-dihydro-1,3-dioxo- Chemical and Physical Properties

Names and Identifiers

• 1H-Isoindole-4-carbonitrile, 2,3-dihydro-1,3-dioxo-
• 1,3-dioxoisoindole-4-carbonitrile
• SCHEMBL9489040
• DTXSID20576530
• 773-71-7
• 1,3-Dioxo-2,3-dihydro-1H-isoindole-4-carbonitrile

• Inchi： 1S/C9H4N2O2/c10-4-5-2-1-3-6-7(5)9(13)11-8(6)12/h1-3H,(H,11,12,13)
• InChI Key： OXXNNGQRVFMKLP-UHFFFAOYSA-N
• SMILES： O=C1C2C(C#N)=CC=CC=2C(N1)=O

Computed Properties

• Exact Mass: 172.02732
• Monoisotopic Mass: 172.027277375g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 70Ų

Experimental Properties

• PSA: 69.96